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Compound of Interest

(Tetrahydro-2H-pyran-4-
Compound Name:
yl)hydrazine

Cat. No.: B189657

For Researchers, Scientists, and Drug Development Professionals

Core Compound Data

(Tetrahydro-2H-pyran-4-yl)hydrazine, a heterocyclic compound, serves as a valuable
building block in medicinal chemistry and drug discovery. Its molecular structure, incorporating
a tetrahydropyran ring and a hydrazine functional group, offers unique physicochemical
properties that are advantageous for the development of novel therapeutic agents.
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Property Value Source

Molecular Formula C5H12N20 [1]

Molecular Weight 116.16 g/mol [1]

CAS Number 116312-69-7 [1]
Tetrahydro-2H-pyran-4-

IUPAC Name ;l)hydr::zine by

Synonyms 4—Hydraziny?tetrahydropyran,
THP-hydrazine

Appearance Not specified in literature

Melting Point Not specified in literature

Boiling Point Not specified in literature

Solubility Not specified in literature

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of (Tetrahydro-2H-pyran-4-
yl)hydrazine are not readily available in the public domain, a general synthetic approach can
be inferred from standard organic chemistry principles. A plausible route involves the
nucleophilic substitution of a suitable leaving group on the tetrahydropyran ring with hydrazine
hydrate.

A general workflow for such a synthesis is proposed below:

Tetrahydro-4H-pyran-4-one

Click to download full resolution via product page

Caption: Proposed general workflow for the synthesis of (Tetrahydro-2H-pyran-4-
yl)hydrazine.
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Purification: The purification of the final product would likely involve standard techniques such
as column chromatography on silica gel, using a suitable solvent system (e.g., a gradient of
ethyl acetate in hexanes) to isolate the desired compound from unreacted starting materials
and byproducts.

Characterization: The identity and purity of the synthesized (Tetrahydro-2H-pyran-4-
yl)hydrazine would be confirmed using a combination of analytical methods:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be used to
confirm the presence of the tetrahydropyran ring and the hydrazine moiety, as well as the
overall structure of the molecule.

e Mass Spectrometry (MS): Mass spectrometry would be employed to determine the molecular
weight of the compound and to provide further structural information through fragmentation
analysis.

» High-Performance Liquid Chromatography (HPLC): HPLC would be utilized to assess the
purity of the final product.

Applications in Drug Discovery and Medicinal
Chemistry

(Tetrahydro-2H-pyran-4-yl)hydrazine is a versatile intermediate for the synthesis of a wide
range of heterocyclic compounds with potential biological activity. The hydrazine functional
group is a key synthon for the construction of various nitrogen-containing ring systems, most
notably pyrazoles.

The reaction of (Tetrahydro-2H-pyran-4-yl)hydrazine with (3-ketoesters is a common and
efficient method for the synthesis of tetrahydropyran-substituted pyrazole derivatives. These
scaffolds are of significant interest in drug discovery due to their prevalence in a variety of
biologically active molecules.
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Caption: Synthesis of pyrazole derivatives from (Tetrahydro-2H-pyran-4-yl)hydrazine.

The resulting pyrazole derivatives can be further functionalized to generate libraries of
compounds for biological screening. The tetrahydropyran moiety can improve the
pharmacokinetic properties of a drug candidate, such as solubility and metabolic stability.

While no specific signaling pathways involving (Tetrahydro-2H-pyran-4-yl)hydrazine have
been explicitly detailed in the reviewed literature, its derivatives are often screened against a
wide range of biological targets, including kinases, proteases, and G-protein coupled receptors,
which are integral components of numerous signaling cascades. The development of novel
pyrazole-based compounds derived from this hydrazine is an active area of research in the
pursuit of new therapeutics for various diseases, including cancer, inflammation, and infectious
diseases.

Conclusion

(Tetrahydro-2H-pyran-4-yl)hydrazine is a valuable and versatile building block in medicinal
chemistry. Its utility in the synthesis of pyrazole derivatives and other heterocyclic systems
provides a foundation for the discovery of new drug candidates. Further research into the
synthesis and biological evaluation of its derivatives is warranted to fully explore its potential in
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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